![molecular formula C11H17NO2 B1527298 [2-(2-Methoxyethoxy)-4-methylphenyl]methanamine CAS No. 1249721-27-4](/img/structure/B1527298.png)
[2-(2-Methoxyethoxy)-4-methylphenyl]methanamine
Overview
Description
“[2-(2-Methoxyethoxy)-4-methylphenyl]methanamine” is a chemical compound with the CAS Number: 1249721-27-4 . It has a molecular weight of 195.26 and is typically stored at 4°C . It is a liquid in its physical form .
Molecular Structure Analysis
The IUPAC name for this compound is [2-(2-methoxyethoxy)-4-methylphenyl]methanamine . The InChI code for this compound is 1S/C11H17NO2/c1-9-3-4-10(8-12)11(7-9)14-6-5-13-2/h3-4,7H,5-6,8,12H2,1-2H3 .Physical And Chemical Properties Analysis
“[2-(2-Methoxyethoxy)-4-methylphenyl]methanamine” is a liquid with a molecular weight of 195.26 . It is typically stored at 4°C .Scientific Research Applications
Medicine: Potential Therapeutic Agent Synthesis
“[2-(2-Methoxyethoxy)-4-methylphenyl]methanamine” may serve as a precursor in the synthesis of therapeutic agents. Its structure suggests potential activity in the central nervous system due to the presence of the methanamine group, which could be useful in designing drugs targeting neurological disorders .
Agriculture: Pesticide Formulation
In agriculture, this compound could be explored for its efficacy in pesticide formulations. The methoxyethoxy group might contribute to solubility and penetration properties, enhancing the delivery of active ingredients to plant tissues .
Material Science: Polymer Chemistry
The compound’s molecular structure indicates potential applications in polymer chemistry within material science. It could be used to modify the properties of polymers, such as flexibility and resistance to degradation, which are crucial for developing advanced materials .
Environmental Science: Pollution Remediation
Environmental science could benefit from the compound’s application in pollution remediation processes. Its chemical properties suggest it could be involved in the synthesis of compounds used in the treatment of industrial waste or oil spill clean-ups .
Biochemistry: Enzyme Inhibition Studies
Biochemists might investigate “[2-(2-Methoxyethoxy)-4-methylphenyl]methanamine” as an enzyme inhibitor. Its structure could interact with specific enzymes, providing insights into enzyme function and aiding in the development of new biochemical assays .
Pharmacology: Drug Delivery Systems
Pharmacological research could utilize this compound in drug delivery systems. Its molecular framework might be conducive to attaching drug molecules, thereby improving their stability and bioavailability in the human body .
Industrial Applications: Chemical Manufacturing
Industrially, “[2-(2-Methoxyethoxy)-4-methylphenyl]methanamine” could be used in the manufacturing of dyes, resins, or other chemicals where its phenyl group might contribute to the desired chemical properties of the end products .
Analytical Chemistry: Chromatography
Lastly, in analytical chemistry, this compound could be used as a standard or a derivative in chromatography techniques to help identify or quantify substances within a mixture due to its distinct chemical signature .
Safety and Hazards
This compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H314, and H335 . The precautionary statements associated with this compound include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
[2-(2-methoxyethoxy)-4-methylphenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO2/c1-9-3-4-10(8-12)11(7-9)14-6-5-13-2/h3-4,7H,5-6,8,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXPRWLRSXGSTFB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)CN)OCCOC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[2-(2-Methoxyethoxy)-4-methylphenyl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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